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Compound of Interest

Compound Name: Sulfo-SMPB sodium

Cat. No.: B11828630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sulfo-SMPB (Sulfosuccinimidyl 4-[p-maleimidophenyl]butyrate) sodium is a water-soluble, non-

cleavable, and membrane-impermeable heterobifunctional crosslinking agent. It is extensively

used in biochemistry and drug development to covalently link molecules containing primary

amines to molecules containing sulfhydryl groups.[1][2][3][4] This guide provides an in-depth

overview of Sulfo-SMPB's properties, mechanism of action, and detailed protocols for its use in

bioconjugation.

Core Properties and Specifications
Sulfo-SMPB is the sulfonated analog of SMPB, which imparts water solubility, allowing for

conjugation reactions to be performed in aqueous buffers without the need for organic solvents.

[1][5] This property is particularly advantageous when working with proteins and other

biomolecules that are sensitive to organic solvents. Key quantitative data for Sulfo-SMPB are

summarized in the table below.
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Property Value References

Molecular Weight 458.38 g/mol [1][2]

Spacer Arm Length 11.6 Å [1][6]

CAS Number 92921-26-1 [4][7]

Empirical Formula C₁₈H₁₅N₂O₉SNa [2]

Solubility Water-soluble (up to ~10 mM) [1][8]

Membrane Permeability Impermeable [2]

Reactive Groups Sulfo-NHS ester, Maleimide [2]

Reactive Towards
Primary amines (-NH₂),

Sulfhydryls (-SH)
[2]

Mechanism of Action
Sulfo-SMPB facilitates the formation of stable covalent bonds through a two-step reaction

mechanism involving its two reactive functional groups: a sulfated N-hydroxysuccinimide

(Sulfo-NHS) ester and a maleimide group.[1][2]

Reaction with Primary Amines: The Sulfo-NHS ester reacts with primary amines (e.g., the

side chain of lysine residues in proteins) at a pH range of 7-9 to form a stable amide bond.[1]

[2]

Reaction with Sulfhydryls: The maleimide group reacts specifically with sulfhydryl groups

(e.g., the side chain of cysteine residues in proteins) at a pH range of 6.5-7.5 to form a stable

thioether bond.[1][2]

The distinct reactivity of these two functional groups at different pH ranges allows for controlled,

sequential conjugation, minimizing the formation of unwanted polymers.

Experimental Workflow for Bioconjugation
A typical application of Sulfo-SMPB is the creation of protein-protein conjugates, such as

antibody-enzyme conjugates.[1] The following diagram illustrates the general two-step
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experimental workflow.
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Caption: A two-step workflow for protein-protein conjugation using Sulfo-SMPB.

Detailed Experimental Protocols
The following protocols provide a detailed methodology for a typical two-step protein

crosslinking experiment.

Materials and Reagents
Sulfo-SMPB

Protein containing primary amines (Protein-NH₂): e.g., antibody

Protein containing sulfhydryl groups (Protein-SH): e.g., enzyme

Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Desalting Columns
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Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF): for SMPB (the water-insoluble

analog) if used[1]

Protocol 1: Activation of Amine-Containing Protein
(Protein-NH₂)

Protein Preparation: Dissolve the amine-containing protein (Protein-NH₂) in the Conjugation

Buffer to a final concentration of 0.1 mM (e.g., 5 mg/mL for a 50 kDa protein).[1]

Crosslinker Preparation: Immediately before use, prepare a 10 mM stock solution of Sulfo-

SMPB by dissolving 4.58 mg in 1 mL of water or Conjugation Buffer.[1]

Reaction: Add the Sulfo-SMPB stock solution to the protein solution to achieve a final 10- to

50-fold molar excess of the crosslinker over the protein.[1]

Incubation: Incubate the reaction mixture for 30 minutes at room temperature or 2 hours at

4°C.[1]

Purification: Remove excess, non-reacted Sulfo-SMPB using a desalting column equilibrated

with the Conjugation Buffer.[1] The resulting solution contains the maleimide-activated

protein.

Protocol 2: Conjugation to Sulfhydryl-Containing Protein
(Protein-SH)

Protein Preparation: If the sulfhydryl-containing protein (Protein-SH) has disulfide bonds that

need to be reduced to generate free sulfhydryls, treat it with a reducing agent like TCEP or 2-

MEA, followed by purification to remove the reducing agent.[9]

Conjugation Reaction: Combine the maleimide-activated Protein-NH₂ (from Protocol 1) with

the Protein-SH in a molar ratio that is consistent with the desired final conjugate.[1]

Incubation: Incubate the reaction mixture for 30 minutes at room temperature or 2 hours at

4°C.[1]

Analysis: The efficiency of the conjugation can be estimated by methods such as SDS-PAGE

analysis followed by protein staining.[1]
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Applications in Biochemistry and Drug
Development
Sulfo-SMPB is a versatile tool with a wide range of applications, including:

Preparation of Antibody-Enzyme Conjugates: Widely used in immunoassays such as ELISA.

[1]

Hapten-Carrier Protein Conjugation: For the production of antibodies against small

molecules.[1]

Cell Surface Labeling: Due to its membrane impermeability, Sulfo-SMPB can be used to

label cell surface proteins.[2]

Immobilization of Proteins: For affinity chromatography and other solid-phase assays.

Drug-Antibody Conjugation: In the development of antibody-drug conjugates (ADCs).

Storage and Handling
Sulfo-SMPB is moisture-sensitive and should be stored desiccated at -20°C.[1] Before use, the

vial should be equilibrated to room temperature to prevent moisture condensation.[1]

Reconstituted Sulfo-SMPB should be used immediately, and stock solutions are not

recommended for storage.[1]

Logical Relationship of Reactive Groups
The following diagram illustrates the logical relationship between the reactive groups of Sulfo-

SMPB and their target functional groups on biomolecules.
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Caption: Reactivity of Sulfo-SMPB's functional groups with their respective targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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